Cas no 2172471-66-6 (2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid
• CAS No: 2172471-66-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6102308
• PubChem ID: 165551273
• Update Time: 2025-07-23

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid
• EN300-1484448
• 2172471-66-6
• 2-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-16-27(4,24(31)29-18-28(6-2,7-3)25(32)33)30-26(34)35-17-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,23H,5-7,16-18H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SWAJGGZFMOYGFE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(C(=O)O)(CC)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid

Introduction to 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid (CAS No. 2172471-66-6) in Modern Chemical Biology

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172471-66-6, represents a sophisticated compound with significant implications in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of functional groups such as the fluoren-9-ylmethoxycarbonyl moiety and the amino-pentanamide backbone suggests a compound with versatile reactivity and binding capabilities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structural composition of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid is a testament to the ingenuity of modern synthetic chemistry. The fluoren-9-ylmethoxycarbonyl group, a prominent feature in this molecule, is often employed in medicinal chemistry due to its ability to enhance solubility and metabolic stability while also serving as a handle for further derivatization. This particular moiety has been extensively studied in the context of peptide mimetics and protein-protein interaction inhibitors, underscoring its utility in developing targeted therapies.

In recent years, there has been a surge in research focused on leveraging advanced molecular design principles to develop compounds with enhanced biological activity. The amino-pentanamide segment of this molecule provides a robust scaffold that can be modulated to interact with specific biological targets. Such amide-based structures are frequently incorporated into drug candidates due to their favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. The combination of these features makes 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid a promising candidate for further investigation in the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. The fluoren-9-ylmethoxycarbonyl group, known for its ability to facilitate covalent bond formation with biological targets, could be exploited to develop probes or inhibitors that offer high specificity and affinity. This property is particularly valuable in the context of precision medicine, where targeted interventions are increasingly sought after. Additionally, the presence of multiple reactive sites within the molecule allows for diverse chemical modifications, enabling researchers to fine-tune its biological profile for specific applications.

Recent advancements in computational chemistry and artificial intelligence have significantly accelerated the process of identifying promising drug candidates. By integrating machine learning algorithms with traditional pharmacophore modeling techniques, researchers can rapidly screen large libraries of compounds for potential therapeutic activity. In this context, 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid stands out as a compound that could benefit from such high-throughput virtual screening approaches. Its complex structure suggests multiple potential interactions with biological targets, making it an attractive candidate for further computational analysis.

The synthesis of complex molecules like 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}butanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to achieving the desired product with high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have revolutionized the field, enabling chemists to access previously inaccessible molecular architectures.

The biological evaluation of CAS No. 2172471-66-6 is another critical aspect that warrants detailed investigation. Preliminary studies have suggested that this compound exhibits interesting interactions with certain biological targets, although further research is needed to fully elucidate its mechanism of action. Such studies often involve a combination of in vitro assays and animal models to assess potency, selectivity, and toxicity profiles. The insights gained from these experiments are essential for guiding the optimization process toward developing safe and effective therapeutic agents.

In conclusion, 2-ethyl-2-{2-{((9H-fluorenin))}}mbox{mbox{mbox{mbox{mbox{mbox{mbox{mbox{mbox{mbox{mbox{mbox{x}}}}}}}}}}}}butanoic acid (CAS No. 2172471}-66}-6) represents a fascinating compound with significant potential in the field of chemical biology and pharmaceutical research. Its intricate structure, characterized by functional groups such as the fluorenin) methoxycarbonyl moiety and the amino-pentanamide backbone, makes it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies across various disease areas.